Cas no 1504787-49-8 (2-Methyl-3-(1-methyl-1h-pyrrol-2-yl)propanoic acid)
2-Methyl-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid is a pyrrole-derived carboxylic acid compound with potential applications in pharmaceutical and agrochemical research. Its structure features a methyl-substituted pyrrole ring linked to a propanoic acid moiety, offering versatility as an intermediate in organic synthesis. The compound’s distinct heterocyclic framework may contribute to its utility in designing biologically active molecules, particularly in drug discovery for targeting specific enzymatic pathways. Its stability and functional group compatibility make it suitable for further derivatization. The presence of both carboxylic acid and pyrrole groups allows for selective modifications, enhancing its role in the development of novel therapeutic or agrochemical agents.
1504787-49-8 structure
Product Name:2-Methyl-3-(1-methyl-1h-pyrrol-2-yl)propanoic acid
CAS No:1504787-49-8
MF:C9H13NO2
MW:167.205022573471
CID:5755474
PubChem ID:82597339
Update Time:2025-10-29
2-Methyl-3-(1-methyl-1h-pyrrol-2-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1504787-49-8
- 2-methyl-3-(1-methyl-1h-pyrrol-2-yl)propanoic acid
- EN300-1814240
- 2-Methyl-3-(1-methyl-1h-pyrrol-2-yl)propanoic acid
-
- Inchi: 1S/C9H13NO2/c1-7(9(11)12)6-8-4-3-5-10(8)2/h3-5,7H,6H2,1-2H3,(H,11,12)
- InChI Key: FMKJOXAZOKTFFC-UHFFFAOYSA-N
- SMILES: OC(C(C)CC1=CC=CN1C)=O
Computed Properties
- Exact Mass: 167.094628657g/mol
- Monoisotopic Mass: 167.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 170
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 42.2Ų
2-Methyl-3-(1-methyl-1h-pyrrol-2-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1814240-0.05g |
2-methyl-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid |
1504787-49-8 | 0.05g |
$983.0 | 2023-06-02 | ||
| Enamine | EN300-1814240-0.1g |
2-methyl-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid |
1504787-49-8 | 0.1g |
$1031.0 | 2023-06-02 | ||
| Enamine | EN300-1814240-0.25g |
2-methyl-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid |
1504787-49-8 | 0.25g |
$1078.0 | 2023-06-02 | ||
| Enamine | EN300-1814240-0.5g |
2-methyl-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid |
1504787-49-8 | 0.5g |
$1124.0 | 2023-06-02 | ||
| Enamine | EN300-1814240-1.0g |
2-methyl-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid |
1504787-49-8 | 1g |
$1172.0 | 2023-06-02 | ||
| Enamine | EN300-1814240-2.5g |
2-methyl-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid |
1504787-49-8 | 2.5g |
$2295.0 | 2023-06-02 | ||
| Enamine | EN300-1814240-5.0g |
2-methyl-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid |
1504787-49-8 | 5g |
$3396.0 | 2023-06-02 | ||
| Enamine | EN300-1814240-10.0g |
2-methyl-3-(1-methyl-1H-pyrrol-2-yl)propanoic acid |
1504787-49-8 | 10g |
$5037.0 | 2023-06-02 |
2-Methyl-3-(1-methyl-1h-pyrrol-2-yl)propanoic acid Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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